Cas no 1257397-44-6 (Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate)
1257397-44-6 structure
Product Name:Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate
CAS No:1257397-44-6
MF:C13H18O3
MW:222.280224323273
CID:1032235
PubChem ID:68415538
Update Time:2025-08-03
Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate
- DA-18147
- Methyl2-(3-hydroxyphenyl)-4-methylpentanoate
- F90172
- DTXSID00738295
- 1257397-44-6
- SCHEMBL2848810
-
- MDL: MFCD19441407
- Inchi: 1S/C13H18O3/c1-9(2)7-12(13(15)16-3)10-5-4-6-11(14)8-10/h4-6,8-9,12,14H,7H2,1-3H3
- InChI Key: AFNUZJWYBPNWIZ-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1C=CC=C(C=1)O)CC(C)C)=O
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110555-1g |
Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate |
1257397-44-6 | 95% | 1g |
$530.00 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770401-1g |
Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate |
1257397-44-6 | 98% | 1g |
¥5092.00 | 2024-08-09 | |
| Crysdot LLC | CD12168334-1g |
Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate |
1257397-44-6 | 95+% | 1g |
$614 | 2024-07-23 |
Methyl 2-(3-hydroxyphenyl)-4-methylpentanoate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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